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Compound of Interest

1-(Phenylsulfonyl)-6-chloro-2-iodo-
Compound Name:
5-azaindole

Cat. No.: B561107

CAS Number: 1227267-17-5
Molecular Formula: C13HsCIIN202S
Molecular Weight: 418.64 g/mol

This technical guide provides a comprehensive overview of 1-(Phenylsulfonyl)-6-chloro-2-
iodo-5-azaindole, a heterocyclic building block with significant potential in medicinal chemistry
and drug discovery. The document is intended for researchers, scientists, and drug
development professionals, offering available data on its properties, synthesis, and potential
applications.

Chemical Structure and Properties

1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole belongs to the azaindole class of
compounds, which are bioisosteres of indoles. The presence of a nitrogen atom in the six-
membered ring significantly influences the molecule's physicochemical properties, such as
polarity and hydrogen bonding capacity. The phenylsulfonyl group at the 1-position and the
chloro and iodo substituents at the 6- and 2-positions, respectively, provide handles for further
chemical modifications, making it a versatile intermediate in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C13HsCIIN202S
Molecular Weight 418.64 g/mol

1-(benzenesulfonyl)-6-chloro-
IUPAC Name 2-iodo-1H-pyrrolo[3,2-
b]pyridine

Note: Experimental data on properties such as melting point, boiling point, and solubility are not
readily available in the public domain. Commercial suppliers may provide this information upon
request.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 1-(Phenylsulfonyl)-6-
chloro-2-iodo-5-azaindole is not explicitly described in publicly available literature, general
synthetic strategies for substituted azaindoles can be adapted. The synthesis of the azaindole
core often involves the construction of the pyrrole ring onto a pre-functionalized pyridine.

A plausible synthetic workflow, based on common methods for azaindole synthesis, is outlined
below. This diagram represents a logical synthesis pathway and is not based on a specific cited

experiment for this exact molecule.
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Hypothetical Synthetic Workflow
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1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole
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Role as a Synthetic Intermediate

1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole
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 To cite this document: BenchChem. [In-depth Technical Guide: 1-(Phenylsulfonyl)-6-chloro-2-
iodo-5-azaindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b581107#1-phenylsulfonyl-6-chloro-2-iodo-5-
azaindole-cas-number-1227267-17-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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